2-Methyl-5-(2-nitro-vinyl)-thiophene

• Molecular Formula: C7H7NO2S
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 2-methyl-5-(2-nitroethenyl)thiophene
• InChI: InChI=1S/C7H7NO2S/c1-6-2-3-7(11-6)4-5-8(9)10/h2-5H,1H3
• InChI Key: IGZZBRRQXUHTKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C=C[N+](=O)[O-]

Description

2-Methyl-5-(2-nitro-vinyl)-thiophene is a nitro-functionalized thiophene derivative characterized by a methyl group at the 2-position and a nitro-vinyl substituent at the 5-position of the thiophene ring. Thiophene derivatives are widely explored for their tunable electronic properties and bioactivity, making this compound a candidate for further investigation .

Comparison with Similar Compounds

Table 1: Key Thiophene Derivatives and Their Properties

Compound Name	Substituents	Molecular Formula	Key Applications/Properties	References
2-Methyl-5-(2-nitro-vinyl)-thiophene	2-CH₃, 5-(NO₂-CH=CH₂)	C₇H₇NO₂S	Hypothesized: Charge transport, drug design	—
2-Ethynyl-5-nitrothiophene	2-C≡CH, 5-NO₂	C₆H₃NO₂S	Intermediate in synthesis; electronic materials
2-Methyl-5-vinylthiophene	2-CH₃, 5-CH=CH₂	C₇H₈S	Gas chromatography studies; polymer precursors
(E)-2-Methyl-5-(thiophen-2-ylmethylene)-cyclopenta[b]thiophene-4,6-dione	2-CH₃, 5-(thiophene-methylene)	C₁₇H₁₀O₂S₂	Solid additive for enhancing π-π stacking in solar cells

Key Observations :

• Bioactivity : Nitro groups are associated with antimicrobial and cytotoxic activities in thiophene derivatives (e.g., triazole-thiophenes in ), but the vinyl linkage may alter metabolic stability compared to ethynyl or methylene substituents.